Cas no 51568-19-5 (Octanoic acid,5,7-dioxo-)

• Product Name: Octanoic acid,5,7-dioxo-
• CAS No: 51568-19-5
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 377857
• PubChem ID: 318731
• Update Time: 2025-04-19

Octanoic acid,5,7-dioxo- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,5,7-dioxo-
• 5,7-dioxooctanoic acid
• AC1L7YQS
• AG-F-74689
• CTK4J4477
• NSC257822
• NSC-257822
• 51568-19-5
• SCHEMBL515966
• FT-0744392
• AKOS006273856
• DTXSID20312551
• 5,7-diketo-octanoic acid
• 9-AMINO-9-BICYCLO[3.3.1]NONANECARBOXYLICACID

• Inchi： 1S/C8H12O4/c1-6(9)5-7(10)3-2-4-8(11)12/h2-5H2,1H3,(H,11,12)
• InChI Key： JOQHEPMHRUHJFD-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)CCCC(=O)O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 347°C at 760 mmHg
• Flash Point: 177.9°C
• Refractive Index: 1.457
• PSA: 71.44
• LogP: 0.78950

Octanoic acid,5,7-dioxo- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38